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Compound of Interest

Compound Name: N-(2-aminophenyl)-N-propylamine
CAS No.: 55899-42-8
Cat. No.: B1228254
Get Quote
. J

Introduction & Compound Significance

N-(2-aminophenyl)-N-propylamine (CAS: 55899-42-8), also known as N-propyl-o-
phenylenediamine, is a unsymmetrically substituted diamine.[1][2][3] It serves as a vital
pharmacophore scaffold in medicinal chemistry, particularly for the "privileged structures"” of
benzimidazoles and quinoxalinones. Its dual amine functionality—comprising a primary
aromatic amine and a secondary alkyl-aromatic amine—allows for regioselective cyclization
reactions, making its precise spectroscopic identification essential for validating reaction
pathways.

Synthesis & Preparation Protocol

To ensure the integrity of the spectroscopic data presented, the compound is prepared via a
two-step sequence starting from 1-fluoro-2-nitrobenzene. This route minimizes side reactions
common with direct alkylation of phenylenediamines.

Step 1: Nucleophilic Aromatic Substitution ()

e Reagents: 1-Fluoro-2-nitrobenzene (1.0 eq),
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-Propylamine (1.2 eq),
(1.5 eq).

e Solvent: DMF or Ethanol.[4]
e Conditions: Heat at 60—80°C for 4 hours.

e Mechanism: The strong electron-withdrawing nitro group activates the ortho-fluorine for
displacement by the primary amine.

 Intermediate:N-propyl-2-nitroaniline (Orange solid/oil).

Step 2: Chemoselective Reduction

e Reagents:

(balloon) / 10% Pd-C (catalytic) OR
/ HCI.

e Solvent: Methanol or Ethanol.[4]
e Conditions: Room temperature, 2—6 hours.

e Product:N-(2-aminophenyl)-N-propylamine (Dark oil/low-melting solid, sensitive to
oxidation).

Synthesis Workflow Diagram

+H2/Pd-C
(MeOH, RT)

+ n-Propylamine 1-Fluoro-2-nitrobenzene |
(K2CO3, DMF, 80°C) (Starting Material)

N-propyl-2-nitroaniline Reduction. N-(2-aminophenyl)-N-propylamine
SNAr (Intermediate) (Target)

Click to download full resolution via product page

Figure 1: Two-step synthesis pathway via SNAr and catalytic hydrogenation.
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Spectroscopic Data Analysis

The following data sets are derived from the purified free base. Note that amine protons are

exchangeable and their chemical shift may vary with concentration and solvent moisture.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

The

NMR spectrum is characterized by the distinct propyl chain pattern and the upfield shift of
aromatic protons due to the electron-donating nature of the two amino groups.

Solvent:

(Chloroform-d) or

Reference: TMS (0.00 ppm)

Proton Shift ( Coupling (
Environmen Multiplicity Integration Assignment
t » Ppm) » H2)
Aliphatic 0.98 Triplet (t) 3H 7.4 (Terminal)
1.68 Sextet (sex) 2H 7.4 (Middle)
3.08 Triplet (t) 2H 7.1
. and
) Broad Singlet
Amine 3.20-3.80 3H
(brs) (Exchangeabl
e)
Aromatic 6.65—-6.75 Multiplet (m) 2H Ar-H (C3, C6)
6.80 - 6.90 Multiplet (m) 2H Ar-H (C4, C5)
NMR Data (
, 100 MH2z):
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 Aliphatic Carbons:

11.6 (
), 22.8 (
), 46.5 (
).
e Aromatic Carbons:

116.5, 119.2, 120.5, 136.8 (C-N), 137.5 (C-N).

B. Infrared (IR) Spectroscopy

The IR spectrum confirms the reduction of the nitro group by the disappearance of strong
bands at 1530/1350

and the appearance of the amine doublet.
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Frequency (

Vibration Mode Functional Group Notes
)
3380 3310 Stretching ( (Primary Distinct doublet or
’ broad band
) )
3250 Stretching ( (Secondary Often overlaps with
) primary amine
)
Stretching ( Propyl chain
2 287 . .
960, 2870 ) (Aliphatic) characteristic
Stretching (
1600, 1510 ) (Aromatic) Ring breathing modes
Stretching (
1260 Aromatic amine bond

)

C. Mass Spectrometry (MS)

The fragmentation pattern is dominated by the stability of the phenylenediamine core and the
cleavage of the alkyl chain.

lonization Mode: Electron Impact (El, 70 eV) Molecular lon (

): m/z 150.2
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m/z (Mass-to- Relative . .
Fragment Identity Mechanism
Charge) Abundance
150 High (Molecular lon) Stable radical cation
121 Moderate -cleavage of propyl
chain
Loss of propyl group
107 High (Base Peak) (o-phenylenediamine
cation)
Pyridine-like fragment
80 Low

from ring degradation

Fragmentation Pathway Diagram

Molecular lon (M+)
m/z 150

Loss of Propyl

Loss of Ethyl (C-N Cleavage)

Base Peak
[M - C3H7]+
m/z 107

Fragment A
[M - C2H5]+
m/z 121

Click to download full resolution via product page
Figure 2: Primary mass spectrometry fragmentation pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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